Cas no 2138379-33-4 (N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide)

• Product Name: N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide
• CAS No: 2138379-33-4
• MF: C₁₀H₁₇N₃O₃S
• MW: 259.32528090477
• CID: 5611684
• PubChem ID: 165487889
• Update Time: 2025-05-25

N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]cyclopropanesulfonamide
• 2138379-33-4
• EN300-843740
• N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide

• Inchi： 1S/C10H17N3O3S/c14-10-3-7(6-13(10)8-4-11-5-8)12-17(15,16)9-1-2-9/h7-9,11-12H,1-6H2
• InChI Key： MHGQWVCTTJPNNW-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1CC(N(C1)C1CNC1)=O)(=O)=O

Computed Properties

• Exact Mass: 259.09906259g/mol
• Monoisotopic Mass: 259.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 86.9Ų

Additional information on N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide

N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide and Its Significance in Modern Chemical Biology

N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide (CAS No. 2138379-33-4) represents a novel compound with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its cyclopropane ring and fused heterocyclic system, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular medicine.

The molecular architecture of N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of an azetidine ring and an oxopyrrolidine moiety provides a rigid scaffold, while the sulfonamide group enhances solubility and interacts favorably with biological targets. Such structural features are often exploited in the design of bioactive molecules to improve binding affinity and selectivity.

In recent years, there has been a growing interest in the development of sulfonamide-based compounds due to their diverse biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties, making them a cornerstone in medicinal chemistry. The specific configuration of N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide suggests potential applications in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a unique manner. The cyclopropane ring, a strained three-membered hydrocarbon, is known to enhance binding affinity by inducing conformational strain in protein binding pockets. This structural feature, combined with the polar sulfonamide group, allows for strong interactions with both hydrophobic and hydrophilic regions of biological macromolecules. Such interactions are essential for designing molecules that can effectively disrupt disease-related pathways.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles like azetidine and oxopyrrolidine are frequently found in biologically active molecules due to their ability to mimic natural biomolecules and facilitate favorable interactions with enzymes and receptors. The incorporation of these heterocyclic systems into N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide not only enhances its structural complexity but also opens up possibilities for multiple modes of action.

The sulfonamide group in this compound is particularly noteworthy for its role as a pharmacophore. Sulfonamides have been extensively studied for their ability to inhibit various enzymes and receptors involved in diseases such as diabetes, cancer, and infectious disorders. The sulfonamide moiety in N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide is strategically positioned to interact with key residues in target proteins, potentially leading to the development of novel therapeutic agents.

In the context of drug discovery, the synthesis and characterization of N-1-(azetidin-3-yl)-5-oxopyrrolidin-3-ylcyclopropanesulfonamide represent a significant advancement. The compound's unique structural features make it an attractive candidate for further investigation, particularly in the development of small-molecule inhibitors targeting critical biological pathways. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, facilitating their exploration in preclinical studies.

The potential applications of N-1-(azetidin-3-yielding)-5-okso-pyrrolidine-cyclopropansulphonamides extend beyond traditional pharmaceuticals. These compounds may also find utility in agrochemicals and materials science, where their unique properties can be leveraged for innovative applications. The versatility of sulfonamide derivatives underscores their importance as building blocks in synthetic chemistry.

As research continues to uncover new biological targets and mechanisms, compounds like N_1_(Azetidin_3_ yl)_5_Oxopyrrolidin_3_yl_Cyclopropanesulphonamides will play a crucial role in addressing unmet medical needs. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery process, enabling researchers to rapidly assess the potential of such molecules.

The future prospects for this class of compounds are promising, with ongoing studies focusing on optimizing their pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.